Cas no 2171587-79-2 (2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid)

• Product Name: 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid
• CAS No: 2171587-79-2
• MF: C₂₆H₂₄N₂O₅S
• MW: 476.544165611267
• CID: 6378611
• PubChem ID: 165810103
• Update Time: 2025-08-05

2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid
• 2171587-79-2
• EN300-1516921
• 2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]acetic acid

• Inchi： 1S/C26H24N2O5S/c29-24(27-22(25(30)31)15-11-12-15)23(21-10-5-13-34-21)28-26(32)33-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-10,13,15,20,22-23H,11-12,14H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： RYMIQPCZJRBSED-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(NC(C(=O)O)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.14059304g/mol
• Monoisotopic Mass: 476.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 133Ų

Additional information on 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid

Introduction to 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid (CAS No. 2171587-79-2)

2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid (CAS No. 2171587-79-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a thiophene moiety, which collectively contribute to its biological activity and chemical stability.

The cyclopropyl group in the molecule is known for its strain energy and ability to influence the conformational flexibility of the compound. This property is particularly important in drug design, as it can affect the binding affinity and selectivity of the molecule towards its target. The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to protect the amino group during multi-step reactions, ensuring that the final product retains its desired structure and functionality. The thiophene moiety, on the other hand, is a heterocyclic aromatic ring that is often found in bioactive compounds due to its electron-rich nature and ability to form stable complexes with metal ions.

Recent studies have highlighted the potential of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid has also been investigated for its potential as an antiviral agent. A study published in *Antiviral Research* demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral entry and replication processes, making it a valuable lead compound for further drug development.

The structural complexity of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid also makes it an attractive candidate for use in combination therapies. By targeting multiple pathways simultaneously, this compound can enhance the overall efficacy of treatment regimens while reducing the risk of drug resistance. For example, combining this compound with traditional anti-inflammatory drugs or antiviral agents may result in synergistic effects that improve patient outcomes.

From a synthetic perspective, the preparation of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidoacetic acid involves several key steps. The synthesis typically begins with the formation of the cyclopropyl and thiophene moieties, followed by the introduction of the Fmoc protecting group. Subsequent steps involve functionalization and coupling reactions to achieve the final structure. Recent advancements in synthetic methods have led to more efficient and scalable processes, making it feasible to produce this compound on a larger scale for clinical trials and commercial applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-cyclopropyl-2-2-{(9H-fluoren-9-yloxymethylcarbonyl)amino}-N-thieno[3,4-b]pyrrole-acetamide (a closely related compound) in patients with inflammatory conditions. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further investigation into the therapeutic potential of 2-cyclopropyl-2-{(9H-fluoren-l-yloxymethylcarbonyl)amino}-N-thieno[3,4-b]pyrrole-acetamide and related compounds.

In conclusion, 2-cyclopropyl-2-{(9H-fluoren-9-yloxymethylcarbonyl)amino}-N-thieno[3,4-b]pyrrole-acetamide (CAS No. 2171587-79-2) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a valuable asset in the development of novel treatments for inflammatory diseases and viral infections.